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Compound of Interest

Compound Name: m-PEG8-MS

Cat. No.: B1676799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

considered a substitute for a formal Safety Data Sheet (SDS). A complete SDS for m-PEG8-
MS was not available at the time of writing. The information herein is a synthesis of data from

chemical suppliers and general safety knowledge for related chemical compounds. Always

consult with your institution's safety officer and refer to the supplier's documentation before

handling this chemical.

Introduction to m-PEG8-MS
m-PEG8-MS (methoxy-polyethylene glycol-methanesulfonate) is a monofunctional, discrete

polyethylene glycol (dPEG®) reagent. It consists of a monomethyl ether-capped eight-unit

polyethylene glycol chain functionalized with a terminal mesylate (methanesulfonyl) group. The

mesylate is an excellent leaving group, making m-PEG8-MS a highly efficient reagent for the

PEGylation of nucleophiles such as amines, thiols, and alkoxides through nucleophilic

substitution reactions.[1] Its hydrophilic PEG spacer enhances the solubility and can improve

the pharmacokinetic properties of conjugated molecules, making it a valuable tool in

bioconjugation, drug delivery, and surface modification.[1][2]

Chemical and Physical Properties
A summary of the key chemical and physical properties of m-PEG8-MS is provided in the table

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1676799?utm_src=pdf-interest
https://www.benchchem.com/product/b1676799?utm_src=pdf-body
https://www.benchchem.com/product/b1676799?utm_src=pdf-body
https://www.benchchem.com/product/b1676799?utm_src=pdf-body
https://www.benchchem.com/product/b1676799?utm_src=pdf-body
https://www.benchchem.com/product/b1676799?utm_src=pdf-body
https://axispharm.com/product/m-peg8-ms/
https://axispharm.com/product/m-peg8-ms/
https://purepeg.com/applications-of-pegylated-linkers-in-bioconjugation/
https://www.benchchem.com/product/b1676799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

2-[2-[2-[2-[2-[2-(2-

methoxyethoxy)ethoxy]ethoxy]

ethoxy]ethoxy]ethoxy]ethyl

methanesulfonate

[1]

Synonyms
m-PEG8-Mesylate, Methoxy-

PEG8-Mesylate
[1]

CAS Number 477775-57-8

Chemical Formula C16H34O10S [1]

Molecular Weight 418.5 g/mol [1]

Appearance Solid powder or oil

Purity ≥95% [1]

Solubility
Soluble in water, DMSO, DCM,

DMF

Safety and Handling Precautions
While a specific Safety Data Sheet for m-PEG8-MS is not readily available, the following

precautions are recommended based on the reactivity of the mesylate group and general

handling procedures for PEG compounds.

Hazard Identification
The primary hazard associated with m-PEG8-MS is its reactivity. The mesylate group is a

potent alkylating agent, and as such, the compound should be handled with care to avoid

contact with skin, eyes, and mucous membranes. Alkylating agents are potentially genotoxic.

Personal Protective Equipment (PPE)
A standard laboratory PPE protocol should be strictly followed when handling m-PEG8-MS.
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PPE Item Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Nitrile or other suitable chemical-resistant

gloves.

Body Protection A laboratory coat.

Respiratory Protection
Use in a well-ventilated area or a chemical fume

hood.

Storage and Stability
Proper storage is crucial to maintain the integrity and reactivity of m-PEG8-MS.

Condition Recommendation Reference

Temperature -20°C for long-term storage. [3]

Environment
Keep in a sealed container,

away from light and moisture.

Handling Atmosphere

Use under an inert atmosphere

(e.g., argon or nitrogen) when

possible.

First Aid Measures
The following are general first-aid recommendations. Seek immediate medical attention in case

of significant exposure.
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Exposure Route First Aid Procedure

Inhalation
Move to fresh air. If breathing is difficult, provide

oxygen.

Skin Contact
Immediately wash the affected area with soap

and plenty of water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek medical advice.

Experimental Protocols
Due to the absence of specific published safety studies, a generalized experimental protocol

for a typical bioconjugation reaction involving m-PEG8-MS is provided below. This protocol

should be adapted based on the specific nucleophile and reaction conditions.

General Protocol for PEGylation of a Protein
Objective: To covalently attach m-PEG8-MS to a primary amine on a protein.

Materials:

m-PEG8-MS

Protein of interest in a suitable buffer (e.g., PBS, pH 7.4-8.0)

Anhydrous aprotic solvent (e.g., DMSO or DMF)

Quenching reagent (e.g., Tris or glycine solution)

Purification system (e.g., size-exclusion chromatography)

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1676799?utm_src=pdf-body
https://www.benchchem.com/product/b1676799?utm_src=pdf-body
https://www.benchchem.com/product/b1676799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Reagents:

Equilibrate the m-PEG8-MS vial to room temperature before opening to prevent moisture

condensation.

Prepare a stock solution of m-PEG8-MS in an anhydrous aprotic solvent (e.g., DMSO)

immediately before use.

PEGylation Reaction:

To a solution of the protein in the reaction buffer, add the desired molar excess of the m-
PEG8-MS stock solution.

The reaction mixture is typically incubated at room temperature or 4°C with gentle stirring

for a duration ranging from 1 to 24 hours, depending on the reactivity of the protein.

Quenching the Reaction:

Add a quenching reagent with a primary amine (e.g., Tris or glycine) to react with any

unreacted m-PEG8-MS.

Purification:

Purify the PEGylated protein from the reaction mixture using a suitable chromatography

technique, such as size-exclusion chromatography, to remove excess reagents and

byproducts.

Characterization:

Characterize the resulting PEGylated protein using techniques such as SDS-PAGE, mass

spectrometry, and functional assays.

Visualizations
Chemical Reactivity of m-PEG8-MS
The following diagram illustrates the fundamental reactivity of m-PEG8-MS in a nucleophilic

substitution reaction. The mesylate group acts as a good leaving group, allowing for the
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covalent attachment of the PEG chain to a nucleophile.

Reactants
Products

m-PEG8-O-SO2CH3
(m-PEG8-MS)

m-PEG8-Nu-R
(PEGylated Product)

Nucleophilic Attack

CH3SO3-
(Mesylate Anion)

Displacement

R-Nu
(e.g., R-NH2, R-SH)

Click to download full resolution via product page

Caption: Nucleophilic substitution reaction of m-PEG8-MS.

Laboratory Workflow for Handling m-PEG8-MS
This diagram outlines a safe and logical workflow for handling a reactive PEGylation reagent

like m-PEG8-MS in a laboratory setting.
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Start: Review Protocol & SDS

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Set up in a Ventilated Fume Hood

Equilibrate m-PEG8-MS to Room Temperature

Weigh Reagent Under Inert Atmosphere
(if possible)

Dissolve in Anhydrous Solvent

Perform PEGylation Reaction

Quench Reaction with appropriate reagent

Purify the Conjugate

Dispose of Waste According to
Institutional Guidelines

Clean Work Area

End

Click to download full resolution via product page

Caption: Safe handling workflow for m-PEG8-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide on the Safe Handling and Use of m-
PEG8-MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676799#m-peg8-ms-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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